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Compound of Interest

Compound Name: Frax597

Cat. No.: B15623168

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and minimizing environmental impact. Frax597, a potent and ATP-competitive inhibitor of group
| p21-activated kinases (PAKSs), requires careful management throughout its lifecycle, including
its ultimate disposal.[1][2][3][4] While a specific Safety Data Sheet (SDS) outlining detailed
disposal instructions for Frax597 is not readily available in the public domain, established best
practices for the disposal of potent, biologically active small molecules in a research setting
must be followed.

Core Principles for Frax597 Disposal

Given its use in cancer research and its potent inhibitory effects on cellular pathways, Frax597
should be handled as a potentially hazardous or cytotoxic compound.[1][2][3][5] The
fundamental principle for its disposal is to prevent its release into the environment and to avoid
exposure to personnel. All materials that have come into contact with Frax597, including
unused compound, solutions, contaminated personal protective equipment (PPE), and
labware, must be treated as hazardous waste.

Disposal procedures should always be conducted in accordance with institutional and local
environmental health and safety (EHS) guidelines, as well as national and regional regulations.

Step-by-Step Disposal Protocol
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» Segregation of Waste: All Frax597-contaminated waste must be segregated from general
laboratory trash. This includes solid waste (e.g., contaminated gloves, wipes, pipette tips)
and liquid waste (e.g., unused solutions, solvents used for rinsing).

o Waste Containers:

o Solid Waste: Use designated, clearly labeled, and sealed hazardous waste containers.
These are often color-coded (e.g., yellow or black bins for chemical waste) as per
institutional policy.[6]

o Liquid Waste: Collect liquid waste in compatible, leak-proof, and clearly labeled
containers. Ensure the container material is appropriate for the solvents used to dissolve
Frax597 (e.g., DMSO).[2][7][8]

o Sharps: Any contaminated sharps, such as needles or blades, must be placed in a
designated, puncture-proof sharps container.

o Decontamination of Labware: Glassware and other reusable lab equipment that have been
in contact with Frax597 should be decontaminated. A common procedure involves rinsing
with a suitable solvent to remove the compound, with the rinsate collected as hazardous
liquid waste.[9] Following this, a thorough cleaning with an appropriate detergent and water
iS necessary.

o Labeling and Documentation: All hazardous waste containers must be accurately labeled
with their contents, including the name "Frax597" and any solvents present. Follow your
institution's procedures for documenting hazardous waste for pickup.

» Storage and Pickup: Store sealed hazardous waste containers in a designated, secure area
away from general laboratory traffic until they are collected by trained EHS personnel for final
disposal.

Chemical and Physical Properties of Frax597

A summary of the key chemical and physical properties of Frax597 is provided below. This
information is crucial for safe handling and for EHS personnel to determine the appropriate final
disposal method (e.g., incineration).
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Property Value

CAS Number 1286739-19-2[1][2][10]

Molecular Formula C29H28CIN7OS[2]

Molecular Weight 558.1 g/mol [2]

Solubility Soluble to 20 mM in DMSO[2]
Storage Store at -20°C[2][4][10]

Stability = 4 years when stored at -20°C[10]

Experimental Workflow for Frax597 Disposal

The following diagram illustrates a logical workflow for the proper segregation and disposal of
waste generated from experiments involving Frax597.
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Workflow for the segregation and disposal of Frax597 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific Safety Data Sheets (SDS) and Environmental Health and Safety (EHS) protocols for
the exact procedures required for the disposal of Frax597 and other hazardous chemicals in
your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15623168?utm_src=pdf-body
https://www.benchchem.com/product/b15623168?utm_src=pdf-custom-synthesis
https://www.biocrick.com/FRAX597-BCC4172.html
https://www.biocrick.com/FRAX597-BCC4172.html
https://www.rndsystems.com/products/frax-597_6029
https://pmc.ncbi.nlm.nih.gov/articles/PMC3790009/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3790009/
https://www.medchemexpress.com/FRAX597.html
https://www.researchgate.net/figure/Characterization-of-FRAX597-A-chemical-structures-and-IC-50-of-FRAX019-and-FRAX414-B_fig1_255987035
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.selleckchem.com/products/frax597.html
https://file.glpbio.com/quotepdf/product.php?token=55JqABi56W38vs2i7R04fHOp8zxE7r3DbpF3UiDFn9-00Q07US0yfeEAeZ_FzIO6SuWHGEHwPvB-n52kqAxkR4h7smWu8bhz_B1wfy56AtTeIE5whUynznQex14W1uh86BV-wbxaP74lz
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.caymanchem.com/product/22205/frax597
https://www.benchchem.com/product/b15623168#frax597-proper-disposal-procedures
https://www.benchchem.com/product/b15623168#frax597-proper-disposal-procedures
https://www.benchchem.com/product/b15623168#frax597-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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